Cas no 78950-32-0 (Benzamide, 3-acetyl-)
Benzamide, 3-acetyl- structure
Product Name:Benzamide, 3-acetyl-
CAS No:78950-32-0
MF:C9H9NO2
MW:163.173262357712
CID:553723
PubChem ID:23279231
Update Time:2025-04-19
Benzamide, 3-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3-acetyl-
- 3-acetylbenzamide
- Benzamide, 3-acetyl- (9CI)
- 3-acetyl-benzamide
- BENZAMIDE,3-ACETYL
- m-acetylbenzamide
- VTBUZDRQHQPEQY-UHFFFAOYSA-N
- SCHEMBL1086463
- DTXSID70632458
- 78950-32-0
- CHEBI:141284
- m-acetylbenzoylamide
-
- Inchi： 1S/C9H9NO2/c1-6(11)7-3-2-4-8(5-7)9(10)12/h2-5H,1H3,(H2,10,12)
- InChI Key： VTBUZDRQHQPEQY-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC=C(C(N)=O)C=1
Computed Properties
- Exact Mass: 163.06300
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- Density: 1.168
- Boiling Point: 320.203 °C at 760 mmHg
- Flash Point: 147.454 °C
- PSA: 60.16000
- LogP: 1.68840
Benzamide, 3-acetyl- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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